Cas no 1805372-54-6 (4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine)

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine is a halogenated pyridine derivative with a unique substitution pattern, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of bromo, difluoromethyl, fluoro, and iodo substituents enhances its reactivity, enabling selective cross-coupling and functionalization reactions. Its structural features are particularly useful for constructing complex heterocyclic frameworks in drug discovery. The difluoromethyl group offers metabolic stability, while the halogen diversity allows for versatile derivatization. This compound is well-suited for applications in medicinal chemistry, where precise control over molecular architecture is critical. High purity and consistent quality ensure reliable performance in synthetic workflows.

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine structure

1805372-54-6 structure

Product Name:4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine

CAS No:1805372-54-6

MF:C₆H₂BrF₃IN

MW:351.890463352203

CID:4859383

Update Time:2025-10-31

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine
- Inchi： 1S/C6H2BrF3IN/c7-3-2(5(9)10)1-12-6(11)4(3)8/h1,5H
- InChI Key： JRTPGNKGIIDJOA-UHFFFAOYSA-N
- SMILES： IC1=C(C(=C(C=N1)C(F)F)Br)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 160
XLogP3: 2.9
Topological Polar Surface Area: 12.9

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029062145-1g	4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine	1805372-54-6	97%	1g	$1,564.50	2022-04-01

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine Related Literature

1. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
2. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
3. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
4. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Additional information on 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine (CAS No. 1805372-54-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine, identified by its CAS number 1805372-54-6, is a highly valuable intermediate in the realm of pharmaceutical synthesis. This compound, characterized by its unique structural arrangement of bromine, difluoromethyl, fluoro, and iodine substituents on a pyridine backbone, has garnered significant attention in recent years due to its utility in the development of novel therapeutic agents.

The pyridine core of this molecule serves as a versatile scaffold, facilitating a wide range of chemical transformations that are essential for constructing complex drug molecules. The presence of multiple halogen atoms, particularly bromine and iodine, makes it an attractive candidate for cross-coupling reactions such as Suzuki-Miyaura, Stille, and Sonogashira couplings. These reactions are pivotal in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

The difluoromethyl group appended to the fifth position of the pyridine ring adds an extra layer of functional complexity. Difluoromethyl groups are well-known for their ability to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties of drug candidates. This feature has made compounds containing difluoromethyl groups highly sought after in medicinal chemistry.

In addition to its role as a building block for more complex structures, 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine has been explored in various synthetic strategies aimed at developing new therapeutic modalities. For instance, recent studies have demonstrated its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The combination of bromine and iodine substituents on the pyridine ring allows for selective functionalization at multiple sites, enabling the construction of highly specific inhibitors.

The fluoro substituent at the third position further enhances the reactivity and selectivity of this compound. Fluorinated compounds are known for their improved bioavailability and reduced susceptibility to metabolic degradation. This has led to a surge in interest regarding fluorinated pyridines as pharmacophores in drug discovery efforts.

difluoromethyl)-3-fluoro-2-iodopyridine. Transition-metal-catalyzed reactions have been particularly instrumental in this regard. For example, palladium-catalyzed cross-coupling reactions have enabled the introduction of diverse functional groups at various positions on the pyridine ring, opening up new avenues for molecular diversification.

The compound's unique electronic properties also make it a valuable tool in materials science applications. Pyridines with electron-withdrawing groups such as bromine and fluoro have been investigated for their potential use in organic electronics and optoelectronic devices. The presence of these groups influences the electron density distribution within the molecule, making it suitable for applications such as light-emitting diodes (LEDs) and organic photovoltaics.

In conclusion, 4-Bromo-5-(difluoromethyl)-3-fluoro-2-iodopyridine (CAS No. 1805372-54-6) is a multifaceted compound with broad applications in pharmaceutical synthesis and materials science. Its structural features make it an ideal candidate for constructing complex drug molecules with enhanced pharmacological properties. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain a cornerstone in modern chemical synthesis.